2-hydroxyethyl disulfide mono-Tosylate
Overview
Description
2-Hydroxyethyl disulfide mono-tosylate is a cleavable linker compound employed in the synthesis of antibody-drug conjugates (ADCs) .
Molecular Structure Analysis
The molecular structure of this compound contains total 34 bond(s); 18 non-H bond(s), 8 multiple bond(s), 8 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 hydroxyl group(s), 1 primary alcohol(s), 1 disulfide(s) and 1 sulfonate(s) (thio-/dithio-) .Chemical Reactions Analysis
This compound is used in the synthesis of antibody-drug conjugates (ADCs). ADCs are comprised of an antibody to which is attached an ADC cytotoxin through an ADC linker .Physical and Chemical Properties Analysis
The molecular weight of this compound is 308.44 and its formula is C11H16O4S3 . It is recommended to store the product under the recommended conditions in the Certificate of Analysis .Scientific Research Applications
Mass Spectrometry
Electron impact mass spectral data show that simple carbon-sulfur cleavage forms abundant ions in compounds like benzyl 2-hydroxyethyl mono-sulfides. This process can involve 2-hydroxyethyl compounds, indicating potential analytical applications in mass spectrometry (Ayodele, Hudson, & Ojo, 2002).
Polymer Chemistry
2-Hydroxyethyl disulfide compounds are used in atom transfer radical polymerization (ATRP) for creating polymers with disulfide groups. This demonstrates their utility in developing new polymer materials with specific structural properties (Tsarevsky & Matyjaszewski, 2002).
Biological Material Analysis
A water-soluble aromatic disulfide has been synthesized for the determination of sulfhydryl groups in biological materials, suggesting a role for similar disulfide compounds in biochemical analysis (Ellman, 1959).
Electronics and Optoelectronics
Research on molybdenum disulfide (MoS2), a material with disulfide groups, indicates potential applications in nanoelectronics, optoelectronics, and flexible devices due to its unique structural and physical properties (Ganatra & Zhang, 2014).
Mass Spectrometry (Liquid Secondary-Ion)
2-Hydroxyethyl disulphide serves as a superior matrix material in liquid secondary-ion mass spectrometry, especially for analyzing peptides with hydrophobic residues (Kenny, 1990).
Charge Transport in Semiconductors
Disulfide compounds play a role in improving charge transport in semiconductor devices like monolayer molybdenum disulfide field-effect transistors, indicating their importance in semiconductor technology (Yu et al., 2014).
Mechanism of Action
Target of Action
The primary target of 2-Hydroxyethyl Disulfide Mono-Tosylate is in the synthesis of Antibody-Drug Conjugates (ADCs) . ADCs are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer .
Mode of Action
This compound acts as a cleavable linker in the formation of ADCs . The compound connects an antibody to an ADC cytotoxin . This linker is cleavable, meaning it can be broken down within the body, allowing the cytotoxic drug to be released in the vicinity of the cancer cells .
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in the action of ADCs . The ADCs, once attached to the cancer cells, are internalized and the cytotoxic drug is released, leading to cell death .
Result of Action
The result of the action of this compound is the successful formation of ADCs . These ADCs can deliver cytotoxic drugs directly to cancer cells, thereby reducing the impact on healthy cells and potentially improving the efficacy of cancer treatments .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The role of 2-Hydroxyethyl disulfide mono-Tosylate in biochemical reactions is primarily as a cleavable linker in the synthesis of ADCs . It interacts with antibodies and ADC cytotoxins to form ADCs . The nature of these interactions involves the formation of covalent bonds during the synthesis process .
Cellular Effects
The effects of this compound on cells are largely determined by the ADCs it helps to form . It influences cell function by enabling the targeted delivery of cytotoxins to specific cells . This can impact cell signaling pathways, gene expression, and cellular metabolism, depending on the nature of the cytotoxin .
Molecular Mechanism
The molecular mechanism of action of this compound is through its role as a cleavable linker in ADCs . It enables the attachment of cytotoxins to antibodies, allowing for targeted delivery to specific cells . The cleavable nature of the linker allows for the release of the cytotoxin within the target cell .
Properties
IUPAC Name |
2-(2-hydroxyethyldisulfanyl)ethyl 4-methylbenzenesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O4S3/c1-10-2-4-11(5-3-10)18(13,14)15-7-9-17-16-8-6-12/h2-5,12H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJNYSBAUKADEHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCSSCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O4S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.